Diethylene glycol diethyl ether

• IUPAC Name: 1-ethoxy-2-(2-ethoxyethoxy)ethane
• InChI: InChI=1S/C8H18O3/c1-3-9-5-7-11-8-6-10-4-2/h3-8H2,1-2H3
• InChI Key: RRQYJINTUHWNHW-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOCCOCC
• Molecular Formula: C8H18O3
• DSSTOX Substance ID: DTXSID3025047
• Molecular Weight: 162.23 g/mol
• Physical Description: Diethylene glycol diethyl ether is a clear colorless viscous liquid. (NTP, 1992), Liquid; NKRA, Colorless liquid; [Hawley], COLOURLESS VISCOUS LIQUID.
• Boiling Point: 372 °F at 760 mmHg (NTP, 1992), 188 °C, 189 °C
• Flash Point: 130 °F (NTP, 1992), 180 °F (82 °C) (Open Cup), 71 °C c.c.
• Solubility: greater than or equal to 100 mg/mL at 66 °F (NTP, 1992), Very soluble in ethanol, organic solvents; soluble in ethyl ether, Soluble in hydrocarbons, Infinite /1.0X10+6 mg/L/ solubility water at 25 °C, Solubility in water: very good
• Density: 0.9063 at 68 °F (NTP, 1992) - Less dense than water; will float, 0.907 at 20 °C/4 °C, Relative density (water = 1): 0.91
• Vapor Density: 5.6 (NTP, 1992) - Heavier than air; will sink (Relative to Air), Relative vapor density (air = 1): 5.6
• Vapor Pressure: 0.54 mmHg at 77 °F (NTP, 1992), 0.52 [mmHg], 0.520 mm Hg at 25 °C, Vapor pressure, Pa at 20 °C: 79
• Color/Form: Colorless liquid
• CAS RN: 112-36-7
• Melting Point: -47.7 °F (NTP, 1992), -45 °C, -44 °C

Description

Diethylene glycol diethyl ether is a compound that is related to a family of glycol ethers. Glycol ethers are a group of solvents based on alkylene oxides and alcohols. These compounds typically have excellent solvent properties for a variety of substances and are used in a wide range of applications.

Synthesis Analysis

The synthesis of this compound and its derivatives has been explored through various chemical reactions. For instance, the synthesis of diethylene glycol ethyl ether can be achieved using diethylene glycol and ethanol with heteropoly acidic salts as catalysts, showing high activity and stability . Similarly, diethylene glycol monoallyl ether can be synthesized from diethylene glycol, allyl chloride, and sodium hydroxide, using tetrabutylammonium chloride as a phase transfer catalyst . These methods demonstrate the versatility of diethylene glycol ethers' synthesis, allowing for the production of various derivatives with potential applications in different industries.

Molecular Structure Analysis

The molecular structure of this compound-related compounds has been studied using various techniques. For example, the structure of a complex formed by tetraethylene glycol diethyl ether with mercuric chloride was investigated using X-ray diffraction, revealing a cubic unit cell and specific molecular conformations . Additionally, the crystal and molecular structure of a megaspiro cyclophosphazenic species derived from diethylene glycol bis-(3-aminopropyl)-ether was determined, showing a unique 16-membered loop on one phosphorus atom of the N3P3 ring . These studies provide insights into the molecular arrangements and potential interactions of diethylene glycol ethers.

Chemical Reactions Analysis

This compound and its derivatives participate in various chemical reactions. The Williamson Reaction is a common method used for synthesizing ethers, including monoalkyl ethers of diethylene glycol . This reaction involves the use of alkyl halides and diethylene glycol in the presence of a phase transfer catalyst, leading to high yields of the desired ethers. The reactivity of these compounds allows for the creation of a diverse range of products with different properties and applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound and its derivatives have been extensively studied. For instance, the infrared study and thermodynamics of hydrogen bonding in diethylene glycol monoalkyl ethers have been analyzed, revealing multiple equilibria and thermodynamic quantities for the formation of different ring structures . Additionally, the densities, refractive indices, speeds of sound, and shear viscosities of mixtures involving diethylene glycol dimethyl ether have been measured, providing valuable data for understanding the behavior of these compounds in various conditions . These properties are crucial for the application of diethylene glycol ethers in industries such as pharmaceuticals, cosmetics, and coatings.

Scientific Research Applications

Renewable Fuel Blends

DEGDEE has been investigated as a high-cetane number oxygenated additive to diesel-like fuels. It shows potential in facilitating the use of bio-ethanol in diesel engines, which poses technical challenges but can offer environmental benefits over biodiesel and conventional diesel fuel (Herreros et al., 2015).

Solubilization in Drug Delivery

DEGDEE, as a hydroalcoholic solvent, is gaining interest in pharmaceuticals for its ability to enhance drug absorption via oral, parenteral, and topical administration. It's considered an effective solubilizer and penetration/permeation enhancer for poorly water-soluble drugs (Eun‐Sol Ha et al., 2019).

Environmental Impact and Atmospheric Reactions

The study of glycol ethers, including DEGDEE, has revealed their role in the formation of photochemical air pollution. The reactions of these ethers with OH radicals in the atmosphere contribute to this phenomenon, highlighting the importance of understanding their environmental impact (Aschmann et al., 2001).

Chromatographic Applications

DEGDEE has been explored for its effectiveness as a stationary phase in gas chromatography. It shows high separation efficiency and is suitable for separating a wide range of organic substances, making it a valuable tool in analytical chemistry (Guo, 2003).

Industrial and Commercial Uses

The miscibility of DEGDEE with water and various organic solvents makes it useful in industrial and commercial applications such as solvents in paints, inks, cleaners, and chemical intermediates (Boatman & Knaak, 2001).

Thermal Degradation in Polymers

In poly(ethylene terephthalate) synthesis, DEGDEE is known to be a weak point during thermal degradation, an issue particularly relevant in polymer recycling. Studies have shown that DEG units in polymers can degrade, forming cyclic oligomers (Lecomte & Liggat, 2006).

Cosmetic Applications

DEGDEE is also found in cosmetic products, aiding in formulations like topical gels for acne treatment. Its role as a solvent in cosmetic and pharmaceutical products underscores its versatility and importance in these industries (Osborne, 2011).

Mechanism of Action

Target of Action

Diethylene glycol diethyl ether (DEGDE) has been found to interact with several targets. One of these is Acetylcholinesterase in humans . Acetylcholinesterase is an enzyme that is crucial for nerve function as it breaks down the neurotransmitter acetylcholine in the synaptic cleft. Another target is the Uncharacterized lipoprotein YbbD in Bacillus subtilis , a bacterium that is often used as a model organism. DEGDE also interacts with Phosphoenolpyruvate-protein phosphotransferase in Acinetobacter sp , a bacterium that is known for its metabolic versatility.

Mode of Action

It is known that degde can bind to its targets and potentially alter their function . For example, the strong binding of O lone pair electrons in the C-O bond of DEGDE to Zn2+ enables DEGDE to participate in the first solvent sheath to reconstruct the Zn2+ solvation structure . This suggests that DEGDE may alter the function of its targets by changing their structural conformation.

Biochemical Pathways

cholinergic signaling pathway . By interacting with phosphoenolpyruvate-protein phosphotransferase, it could also affect carbohydrate metabolism in certain bacteria .

Result of Action

Given its potential interactions with acetylcholinesterase, it could influenceneurotransmission in humans .

Action Environment

DEGDE is a high boiling point organic solvent . It is used as a solvent for reactions performed at higher temperatures . It is also used in the preparation of nitrocellulose, resins, and adhesives . The efficacy and stability of DEGDE can be influenced by environmental factors such as temperature and the presence of other chemicals . For instance, it should be stored away from strong oxidizing agents and acids, as it can form peroxides upon storage .

Safety and Hazards

Diethylene glycol diethyl ether is combustible and causes skin and eye irritation. It may cause damage to organs through prolonged or repeated exposure. Precautionary measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and keeping away from heat/sparks/open flames/hot surfaces.

Future Directions

Diethylene glycol diethyl ether is a widely used solvent. It can be a normal ingredient in various consumer products, and it can be a contaminant. DEG has also been misused to sweeten wine and beer, and to viscosify oral and topical pharmaceutical products. Its use has resulted in many epidemics of poisoning since the early 20th century.

Synthesis routes and methods

Procedure details

A mixture of 2-(2-ethoxyethoxy)ethanol (1 mole) and diethyl carbonate (3 mole) was passed through 11.5 grams of a magnesium:aluminum mixed metal oxide (3/16 inch pellets, Mg/Al 3:1) at a temperature of 225° C. and at a liquid feed rate of 0.29 milliliters/minute. After a period of one hour, a total of 30.2 grams of liquid was collected. Analysis was performed by capillary gas chromatography (FID) using a DB-1701 column. The results were (area %) as follows:

Q & A

Q1: What is the molecular formula and weight of Diethylene Glycol Diethyl Ether?

A1: this compound has the molecular formula C8H18O3 and a molecular weight of 162.23 g/mol.

Q2: What are some notable physical properties of DEGDEE?

A2: DEGDEE is a colorless liquid with a faint, ethereal odor. It is miscible with water [, ] and many organic solvents, making it useful in various formulations. Its boiling point ranges from 446.15 K to 473.15 K [], and it exhibits a glass transition temperature influenced by factors like monomer ratios [].

Q3: Is there research on the thermal properties of DEGDEE?

A3: Yes, studies have investigated DEGDEE's thermal properties, including density, viscosity, and heat capacity at different temperatures and pressures [, , ]. Researchers have also explored its thermal characterization using techniques like photopyroelectric spectroscopy [].

Q4: What are some common applications of DEGDEE?

A4: DEGDEE is utilized in various industries, including:

• Solvent: Its excellent solvating properties make it suitable for use in paints, coatings, inks, and cleaning agents [, , ].
• Chemical Synthesis: DEGDEE serves as a reaction medium in organic synthesis, including the preparation of polymers like poly(olefin-maleic anhydride) partial amide [].
• Electrolytes: It is explored as a component in lithium-air battery electrolytes, aiming to improve performance and safety [, ].

Q5: How does DEGDEE enhance the hydrolysis of Carbonyl Sulfide?

A5: Research indicates that using an aqueous solution of DEGDEE enhances both the solubility and hydrolysis rate of carbonyl sulfide compared to pure water [, ]. The optimal composition for maximum hydrolysis rate varies with temperature.

Q6: Can DEGDEE be used to synthesize nanomaterials?

A6: Yes, DEGDEE has been successfully used as a solvent in the micro-emulsion method to synthesize nanoscale spinel Mn_0.5Fe_2.5O₄ crystals []. This highlights its potential in advanced material synthesis.

Q7: How does DEGDEE interact with other solvents?

A7: Studies have explored the behavior of DEGDEE in binary mixtures with various solvents, such as water [], 1,2-dichloroethane [], and 2-methoxyethanol []. These investigations analyze properties like excess molar volume, viscosity, and ultrasonic speed to understand intermolecular interactions and solution behavior.

Q8: Are there studies on the hydrogen bonding ability of DEGDEE?

A8: Yes, research has examined the hydrogen bonding interactions of DEGDEE with compounds like benzyl alcohol []. The findings suggest that both steric and electronic characteristics of the terminal groups in DEGDEE influence its hydrogen bonding behavior.